4,7-difluoro-2,3-dihydro-1H-indole hydrochloride

• IUPAC Name: 4,7-difluoro-2,3-dihydro-1H-indole;hydrochloride
• InChI: InChI=1S/C8H7F2N.ClH/c9-6-1-2-7(10)8-5(6)3-4-11-8;/h1-2,11H,3-4H2;1H
• InChI Key: GZNNAIFVAIWJGY-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C(C=CC(=C21)F)F.Cl
• Molecular Formula: C8H8ClF2N
• Molecular Weight: 191.60 g/mol
• CAS RN: 1803610-33-4

Description

“4,7-difluoro-2,3-dihydro-1H-indole hydrochloride” is a chemical compound with the CAS Number: 1803610-33-4. It has a molecular weight of 191.61 and its IUPAC name is 4,7-difluoroindoline hydrochloride. It is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “4,7-difluoro-2,3-dihydro-1H-indole hydrochloride” is 1S/C8H7F2N.ClH/c9-6-1-2-7(10)8-5(6)3-4-11-8;/h1-2,11H,3-4H2;1H. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The physical form of “4,7-difluoro-2,3-dihydro-1H-indole hydrochloride” is a powder. It is stored at room temperature.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Overview: 4,7-difluoro-2,3-dihydro-1H-indole hydrochloride (referred to as “DFDIH” hereafter) is a promising scaffold for designing novel pharmaceutical agents. Its unique structural features make it an attractive candidate for drug development.

Applications:

• Antimicrobial Agents : Researchers have synthesized DFDIH derivatives and evaluated their antibacterial and antifungal activity. .
• Anti-HIV Compounds : Indole derivatives, including those with fluorine and methyl substituents, have been investigated for their anti-HIV properties. .

Safety and Hazards

The safety information pictograms for “4,7-difluoro-2,3-dihydro-1H-indole hydrochloride” indicate a GHS07 signal word warning. For more detailed safety and hazard information, you can refer to the MSDS provided by Sigma-Aldrich.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors . This suggests that 4,7-difluoro-2,3-dihydro-1H-indole hydrochloride may also interact with multiple targets.

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may interact with its targets in a way that modulates these biological activities.

Biochemical Pathways

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that this compound may influence a variety of biochemical pathways.

Result of Action

Given the wide range of biological activities associated with indole derivatives , it can be inferred that this compound may have diverse effects at the molecular and cellular level.